Cas no 2241577-71-7 (tert-butyl (3S)-pyrrolidine-3-carboxylate hydrochloride)

• Product Name: tert-butyl (3S)-pyrrolidine-3-carboxylate hydrochloride
• CAS No: 2241577-71-7
• MF: C₉H₁₈ClNO₂
• MW: 207.69772195816
• MDL: MFCD28135616
• CID: 5174683
• PubChem ID: 122358704
• Update Time: 2025-05-21

tert-butyl (3S)-pyrrolidine-3-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• tert-butyl (3S)-pyrrolidine-3-carboxylate hydrochloride
• (S)-tert-Butyl pyrrolidine-3-carboxylate HCl
• tert-butyl (3S)-pyrrolidine-3-carboxylate hydrochloride

• MDL： MFCD28135616
• Inchi： 1S/C9H17NO2.ClH/c1-9(2,3)12-8(11)7-4-5-10-6-7;/h7,10H,4-6H2,1-3H3;1H/t7-;/m0./s1
• InChI Key： VWUUCHCTXOIYMN-FJXQXJEOSA-N
• SMILES： C([C@@H]1CNCC1)(=O)OC(C)(C)C.Cl

Additional information on tert-butyl (3S)-pyrrolidine-3-carboxylate hydrochloride

Comprehensive Analysis of tert-butyl (3S)-pyrrolidine-3-carboxylate hydrochloride (CAS No. 2241577-71-7)

In the rapidly evolving field of pharmaceutical intermediates and fine chemicals, tert-butyl (3S)-pyrrolidine-3-carboxylate hydrochloride (CAS No. 2241577-71-7) has garnered significant attention due to its versatile applications in drug discovery and organic synthesis. This compound, often referred to as a chiral building block, is widely utilized in the preparation of bioactive molecules, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors. Its unique structural features, including the tert-butyl ester and pyrrolidine ring, make it a valuable scaffold for medicinal chemists.

The growing demand for enantiomerically pure compounds in the pharmaceutical industry has positioned tert-butyl (3S)-pyrrolidine-3-carboxylate hydrochloride as a critical intermediate. Researchers frequently search for "synthesis of (3S)-pyrrolidine derivatives" or "applications of chiral pyrrolidines in drug design," reflecting the compound's relevance in modern chemistry. Its hydrochloride salt form enhances solubility, facilitating its use in aqueous reaction conditions, a feature highly valued in green chemistry initiatives.

From a synthetic perspective, this compound is often employed in peptide mimetics and asymmetric catalysis. Recent publications highlight its role in constructing proline analogs, which are pivotal in modulating protein-protein interactions. The tert-butyl protecting group offers stability during multi-step syntheses while allowing selective deprotection under mild acidic conditions—a property frequently explored in "protecting group strategies in organic synthesis" discussions.

Analytical data for CAS 2241577-71-7 reveals high optical purity (>98% ee), making it indispensable for stereoselective transformations. Pharmaceutical companies investigating "novel dopamine receptor ligands" or "sigma-1 receptor modulators" often incorporate this intermediate due to its conformational rigidity and hydrogen-bonding capabilities. The pyrrolidine carboxylate moiety particularly contributes to improved bioavailability in candidate drugs.

In the context of AI-assisted drug discovery, molecular descriptors derived from (3S)-pyrrolidine-3-carboxylic acid derivatives are increasingly used in machine learning models to predict biological activity. This aligns with trending searches like "computational chemistry for heterocyclic scaffolds" or "fragment-based drug design." The compound's balanced lipophilicity (LogP ~1.2) and hydrogen bond acceptor/donor count make it a frequent subject in quantitative structure-activity relationship (QSAR) studies.

Quality control protocols for tert-butyl (3S)-pyrrolidine-3-carboxylate HCl typically involve HPLC with chiral stationary phases, addressing industry concerns about "chiral impurity analysis." Regulatory guidelines for pharmaceutical intermediates emphasize the need for strict control over residual solvents and heavy metals—topics frequently searched alongside "ICH Q3D elemental impurities." The compound's stability under nitrogen atmosphere (-20°C storage) ensures compliance with good manufacturing practices (GMP) requirements.

Emerging applications in bioconjugation chemistry have expanded the utility of this pyrrolidine derivative. Its carboxylate group enables efficient coupling with biomolecules, relevant to searches such as "antibody-drug conjugate linkers." Furthermore, the 3S configuration often shows superior metabolic stability compared to racemic mixtures, a key consideration in "prodrug development strategies" discussions.

As the pharmaceutical industry shifts toward continuous flow chemistry, the handling characteristics of 2241577-71-7 make it suitable for automated synthesis platforms. This responds to growing interest in "process intensification in API manufacturing." The compound's crystalline nature also facilitates purification via recrystallization techniques, a traditional yet essential skill referenced in "modern purification methods for chiral compounds" queries.

Environmental considerations surrounding tert-butyl (3S)-pyrrolidine-3-carboxylate hydrochloride production have led to innovations in catalytic asymmetric hydrogenation methods, reducing waste generation. This aligns with the "green metrics in organic synthesis" discourse. Lifecycle assessments comparing different synthetic routes to this intermediate are increasingly common in "sustainable pharmaceutical chemistry" literature.

In conclusion, tert-butyl (3S)-pyrrolidine-3-carboxylate hydrochloride (CAS 2241577-71-7) represents a nexus of synthetic utility and biological relevance. Its applications span from traditional medicinal chemistry to cutting-edge biopharmaceutical engineering, addressing multiple trending topics in chemical research while meeting stringent industry standards for quality and performance.